Cas no 2172236-65-4 (1-N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: 1-N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2172236-65-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6186313
• PubChem ID: 165872305
• Update Time: 2025-06-08

1-N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• 2172236-65-4
• EN300-1498995
• 1-[N-methyl2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C28H26N2O5/c1-30(28(26(32)33)15-8-16-28)25(31)22-13-6-7-14-24(22)29-27(34)35-17-23-20-11-4-2-9-18(20)19-10-3-5-12-21(19)23/h2-7,9-14,23H,8,15-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： PNTIVCRIELOZMK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C(C1=CC=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

Introduction to 1-N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid (CAS No. 2172236-65-4)

1-N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid, identified by its CAS number 2172236-65-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring, an amide linkage, and a fluorinated aromatic moiety. The presence of these structural elements imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. The Fmoc group serves as an amino protecting group, facilitating controlled and efficient peptide coupling reactions. In the context of this compound, the Fmoc moiety may play a role in modulating reactivity or enhancing stability, which are critical factors in pharmaceutical applications. The incorporation of the fluorene scaffold further suggests potential benefits in terms of metabolic stability and bioavailability, which are often sought after in drug candidates.

The benzamido component of the molecule introduces a polar amide group, which can interact with biological targets through hydrogen bonding. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes or receptors involved in disease pathways. The cyclobutane ring adds rigidity to the molecular structure, potentially influencing binding affinity and selectivity. Such structural features are often exploited to optimize pharmacokinetic properties, including solubility and cell permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that compounds featuring cyclobutane rings can exhibit favorable interactions with biological targets due to their constrained conformational space. This conformational rigidity can lead to high-affinity binding pockets, making them attractive for drug design. Additionally, the presence of multiple functional groups allows for fine-tuning of pharmacological properties through structural modifications.

The 1-N-methyl substitution on the benzamido nitrogen may serve to enhance metabolic stability by preventing rapid degradation by proteases or other enzymatic systems. This modification is a common strategy in medicinal chemistry to improve drug half-life and bioavailability. Furthermore, the overall molecular architecture suggests potential applications in modulating signaling pathways associated with inflammation, cancer, or neurodegenerative diseases. These pathways are increasingly recognized as key targets for therapeutic intervention.

In vitro studies have begun to explore the biological activity of this compound, focusing on its potential interactions with enzymes such as kinases or proteases. Preliminary data indicate that derivatives of this scaffold may exhibit inhibitory effects on targets relevant to oncology and immunology. The fluorine atom in the fluorene moiety is known to enhance metabolic stability and binding affinity through electronic effects such asπ-stacking interactions and dipole moments. These properties make fluorinated compounds particularly appealing for drug development.

The synthesis of 1-N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid presents challenges due to its complex structure but also offers opportunities for innovation in synthetic methodology. Advances in solid-phase peptide synthesis (SPPS) and flow chemistry have made it possible to construct such molecules with high efficiency and scalability. These techniques are particularly valuable for producing libraries of analogs for high-throughput screening (HTS), allowing researchers to rapidly identify lead compounds with desired biological activity.

The pharmaceutical industry continues to invest heavily in discovering novel molecular entities with therapeutic potential. Compounds like 1-N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid represent the cutting edge of drug discovery efforts, combining structural complexity with functional diversity. As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that precisely target pathological processes.

Future research directions may include exploring derivatives of this compound that exhibit improved pharmacokinetic profiles or enhanced selectivity for specific biological targets. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will likely play crucial roles in optimizing these properties. Additionally, interdisciplinary approaches combining organic chemistry, biochemistry, and computational biology will be essential for translating promising chemical entities into viable therapeutics.

The global landscape of pharmaceutical research is evolving rapidly, with increasing emphasis on innovative approaches to address unmet medical needs. Compounds like 1-N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid exemplify the kind of sophisticated molecular design that will drive progress in medicine over the coming decades. By leveraging advances in synthetic chemistry and computational biology, researchers continue to push the boundaries of what is possible in drug discovery.